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Baeihpp Baeihpp
Brand Name: Vulcanchem
CAS No.: 111790-42-2
VCID: VC0050973
InChI: InChI=1S/C21H28I2N4O4S/c22-13-9-12(10-14(23)20(13)30)5-6-18(29)25-8-7-24-17(28)4-2-1-3-16-19-15(11-32-16)26-21(31)27-19/h9-10,15-16,19,30H,1-8,11H2,(H,24,28)(H,25,29)(H2,26,27,31)/t15-,16-,19-/m0/s1
SMILES: C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
Molecular Formula: C21H28I2N4O4S
Molecular Weight: 686.3 g/mol

Baeihpp

CAS No.: 111790-42-2

Main Products

VCID: VC0050973

Molecular Formula: C21H28I2N4O4S

Molecular Weight: 686.3 g/mol

Baeihpp - 111790-42-2

CAS No. 111790-42-2
Product Name Baeihpp
Molecular Formula C21H28I2N4O4S
Molecular Weight 686.3 g/mol
IUPAC Name 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3,5-diiodophenyl)propanoylamino]ethyl]pentanamide
Standard InChI InChI=1S/C21H28I2N4O4S/c22-13-9-12(10-14(23)20(13)30)5-6-18(29)25-8-7-24-17(28)4-2-1-3-16-19-15(11-32-16)26-21(31)27-19/h9-10,15-16,19,30H,1-8,11H2,(H,24,28)(H,25,29)(H2,26,27,31)/t15-,16-,19-/m0/s1
Standard InChIKey ZADYZPFVEWLGRJ-BXWFABGCSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
SMILES C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
Canonical SMILES C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
Synonyms BAEIHPP
biotinylamidoethyl-3-(3,5-diiodo-4-hydroxyphenyl)propionamide
PubChem Compound 83903
Last Modified Nov 11 2021
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